3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine
Overview
Description
3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine, also known as CMP, is a synthetic compound used in a variety of scientific research applications. It is a white, crystalline substance with a molecular weight of 250.3 g/mol and a melting point of 192-194°C. CMP is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as an inhibitor of enzymes. Its unique properties make it useful in a number of scientific research applications.
Scientific Research Applications
Nonlinear Optics
- Field : Computational Electronics
- Application : The compound 3-(4-chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one (CPP), which is structurally similar to the compound you mentioned, has been studied for its potential applications in nonlinear optics .
- Methods : The ground-state molecular geometry was optimized, and geometrical parameters and vibrational modes were established. The excitation energy was calculated at the TD/B3LYP/6-31G level .
- Results : The static and dynamic polarizability of the CPP molecule were found to be many-fold higher than that of urea. The second and third harmonic generation values of the titled molecule were found to be 56 and 158 times higher than standard urea molecule, respectively, computed at the same wavelength (i.e., 1064.13 nm) .
Fluorescent Probes
- Field : Chemical Intermediates
- Application : A compound structurally similar to the one you mentioned, 3-(4-chlorophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole, has been used as a metal ion fluorescent probe .
- Methods : The compound was synthesized via cyclocondensation starting from α, β-unsaturated aldehydes/ketones with substituted phenylhydrazine using vitamin B1 as a catalyst .
- Results : The compound showed excellent selectivity for Ag+ detection. The crystal structure of the compound was presented and formed racemic crystals .
Disease Treatment
- Field : Medicinal Chemistry
- Application : A compound structurally similar to the one you mentioned, (E)-3-(4-chlorophenyl)-1-(2-fluoro-4-methoxyphenyl)-2-propen-1-one, was synthesized with the objective of finding better treatments for certain diseases .
- Methods : The compound was synthesized via Claisen-Schmidt condensation of 4-chlorobenzaldehyde with 2′-fluoro-4′-methoxyacetophenone using aqueous sodium hydroxide in ethanol .
- Results : The synthesis yielded the novel compound, but the results or outcomes of its application in disease treatment are not specified in the source .
Optoelectronic Device Fabrication
- Field : Optoelectronics
- Application : The compound 3-(4-chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one (CPP), which is structurally similar to the compound you mentioned, has been studied for its potential applications in optoelectronic device fabrications .
- Methods : The ground-state molecular geometry was optimized, and geometrical parameters and vibrational modes were established. The excitation energy was calculated at the TD/B3LYP/6-31G level .
- Results : The second and third harmonic generation values of the titled molecule were found to be 56 and 158 times higher than standard urea molecule, respectively, computed at the same wavelength (i.e., 1064.13 nm) .
Organic Building Blocks
- Field : Organic Chemistry
- Application : 3-(4-Chlorophenyl)propionic acid, a compound structurally similar to the one you mentioned, is used as an organic building block .
- Methods : The compound is synthesized and used in various organic reactions .
- Results : The specific results or outcomes of its application as an organic building block are not specified in the source .
Synthesis of Oxadiazolium Derivatives
- Field : Organic Synthesis
- Application : 3-(4-chlorophenyl)-[1, 2, 3]-oxadiazol-3-ium-5-olate, a compound structurally similar to the one you mentioned, is synthesized for various applications .
- Methods : The compound is synthesized under ultrasonication condition at 25°C, reaction of compound 3 and acetic anhydride .
- Results : The synthesis yielded the novel compound, but the results or outcomes of its application are not specified in the source .
Organic Synthesis
- Field : Organic Chemistry
- Application : 3-(4-Chlorophenyl)propionic acid, a compound structurally similar to the one you mentioned, is used as an organic building block .
- Methods : The compound is synthesized and used in various organic reactions .
- Results : The specific results or outcomes of its application as an organic building block are not specified in the source .
Synthesis of Oxadiazolium Derivatives
- Field : Organic Synthesis
- Application : 3-(4-chlorophenyl)-[1, 2, 3] oxadiazol-3-ium-5-olate, a compound structurally similar to the one you mentioned, is synthesized for various applications .
- Methods : The compound is synthesized under ultrasonication condition at 25°C, reaction of compound 3 and acetic anhydride .
- Results : The synthesis yielded the novel compound, but the results or outcomes of its application are not specified in the source .
properties
IUPAC Name |
5-(4-chlorophenyl)-2-methylpyrazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3/c1-14-10(12)6-9(13-14)7-2-4-8(11)5-3-7/h2-6H,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSFCXTGPGSAWFT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=C(C=C2)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50370669 | |
Record name | 3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50370669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine | |
CAS RN |
126417-82-1 | |
Record name | 3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50370669 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.